N,N-Dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride

• IUPAC Name: N,N-dimethyl-1-(2-piperidin-4-ylphenyl)methanamine;dihydrochloride
• InChI: InChI=1S/C14H22N2.2ClH/c1-16(2)11-13-5-3-4-6-14(13)12-7-9-15-10-8-12;;/h3-6,12,15H,7-11H2,1-2H3;2*1H
• InChI Key: MWCSQPWYFJKKDP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CC=C1C2CCNCC2.Cl.Cl
• Molecular Formula: C14H24Cl2N2
• Molecular Weight: 291.3 g/mol

Description

“N,N-Dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2244087-45-2. It has a molecular weight of 291.26.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Cl.Cl.CN(C)Cc1ccc(cc1)C2CCCCN2. This indicates that the compound contains a piperidine ring attached to a phenyl group, which is further connected to a dimethylamino group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The compound is stored at ambient temperature.

Scientific Research Applications

Synthesis and Anticancer Activity

Researchers have synthesized novel compounds involving the piperidine structure, which is part of N,N-Dimethyl-1-(2-(piperidin-4-yl)phenyl)methanamine dihydrochloride, and assessed their antiosteoclast and osteoblast activity, indicating potential applications in treating bone disorders (G. S. Reddy et al., 2012). Similarly, compounds with methyl substitution on the piperidine ring have shown significant affinity and selectivity at the sigma(1) receptor, indicating potential for antiproliferative activity in cancer research (F. Berardi et al., 2005).

Photocytotoxicity and Cellular Imaging

Iron(III) catecholates containing the piperidine motif have been developed for photocytotoxicity in red light, opening up new avenues for cancer therapy and cellular imaging (Uttara Basu et al., 2014).

Antioxidant Potency

A molecule featuring a piperidin-4-one structure demonstrated antioxidant efficacy, showcasing the potential of such compounds in mitigating oxidative stress (J. Dineshkumar et al., 2022).

Synthetic Applications

The compound has been employed as a building block in synthetic chemistry, facilitating the creation of diverse molecules with varied biological activities. This includes the synthesis of novel 1,3-Dithiolane compounds (Zhai Zhi-we, 2014) and the development of innovative synthetic routes for complex molecules with potential as pharmaceutical agents (R. Vaid et al., 2013).

Safety and Hazards

The compound has a GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The signal word for this compound is "Warning".